Cas no 139139-62-1 (1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-)

1H-Indole-3-acetic acid, 2-carboxy-7-ethyl- structure
139139-62-1 structure
Product Name:1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-
CAS No:139139-62-1
MF:C13H13NO4
MW:247.246623754501
CID:1271805
Update Time:2024-08-04

1H-Indole-3-acetic acid, 2-carboxy-7-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-
    • Inchi: 1S/C13H13NO4/c1-2-7-4-3-5-8-9(6-10(15)16)12(13(17)18)14-11(7)8/h3-5,14H,2,6H2,1H3,(H,15,16)(H,17,18)
    • InChI Key: TWUWFVGKSVLPOK-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2CC)C(CC(O)=O)=C1C(O)=O

Computed Properties

  • Exact Mass: 247.08449

Experimental Properties

  • Density: 1.415±0.06 g/cm3(Predicted)
  • Boiling Point: 535.0±45.0 °C(Predicted)
  • PSA: 90.39
  • pka: 3.58±0.30(Predicted)
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